1-ethyl-3-(2-phenylethyl)-1,3-dihydro-2H-benzimidazol-2-imine

• Molecular Formula: C17H19N3
• Molecular Weight: 265.35 g/mol
• IUPAC Name: 1-ethyl-3-(2-phenylethyl)benzimidazol-2-imine
• InChI: InChI=1S/C17H19N3/c1-2-19-15-10-6-7-11-16(15)20(17(19)18)13-12-14-8-4-3-5-9-14/h3-11,18H,2,12-13H2,1H3
• InChI Key: JSKJMHYSXPMRBH-UHFFFAOYSA-N
• SMILES: CCN1C2=CC=CC=C2N(C1=N)CCC3=CC=CC=C3

Description

1-ethyl-3-(2-phenylethyl)-1,3-dihydro-2H-benzimidazol-2-imine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. It is a benzimidazole derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of 1-ethyl-3-(2-phenylethyl)-1,3-dihydro-2H-benzimidazol-2-imine is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and cancer.
Biochemical and Physiological Effects
Studies have demonstrated that 1-ethyl-3-(2-phenylethyl)-1,3-dihydro-2H-benzimidazol-2-imine has various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines. It also has antioxidant properties, which can protect cells from oxidative damage. Additionally, it has been shown to induce apoptosis in cancer cells, leading to their death.

Advantages and Limitations for Lab Experiments

One advantage of using 1-ethyl-3-(2-phenylethyl)-1,3-dihydro-2H-benzimidazol-2-imine in lab experiments is its high yield during synthesis. It also has a relatively simple structure, making it easy to manipulate and study. However, one limitation is that its mechanism of action is not fully understood, making it challenging to design experiments to study its effects.

Future Directions

There are several future directions for research on 1-ethyl-3-(2-phenylethyl)-1,3-dihydro-2H-benzimidazol-2-imine. One potential direction is to study its effects on other diseases, such as diabetes and cardiovascular disease. Another direction is to investigate its potential as a drug candidate and to design analogs with improved therapeutic properties. Additionally, further research on its mechanism of action could lead to a better understanding of its potential therapeutic applications.
In conclusion, 1-ethyl-3-(2-phenylethyl)-1,3-dihydro-2H-benzimidazol-2-imine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. Its synthesis, mechanism of action, and physiological effects have been extensively studied, and it has shown promise in treating various diseases. While there are limitations to its use in lab experiments, there are several future directions for research that could lead to improved therapeutic applications.

Synthesis Methods

The synthesis of 1-ethyl-3-(2-phenylethyl)-1,3-dihydro-2H-benzimidazol-2-imine has been achieved using different methods. One of the most commonly used methods is the condensation reaction between 2-phenylethylamine and o-phenylenediamine in the presence of ethanol and acetic acid. The reaction yields the desired product as a white crystalline solid with a high yield.

Scientific Research Applications

1-ethyl-3-(2-phenylethyl)-1,3-dihydro-2H-benzimidazol-2-imine has been extensively studied for its potential therapeutic properties. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. Studies have also demonstrated its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.